Cas no 39647-01-3 (methyl 2,2-dibromo-1-methylcyclopropane-1-carboxylate)

• Product Name: methyl 2,2-dibromo-1-methylcyclopropane-1-carboxylate
• CAS No: 39647-01-3
• MF: C₆H₈Br₂O₂
• MW: 271.934520721436
• MDL: MFCD00634395
• CID: 3420157
• PubChem ID: 3634993
• Update Time: 2025-06-28

methyl 2,2-dibromo-1-methylcyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• CYCLOPROPANECARBOXYLIC ACID, 2,2-DIBROMO-1-METHYL-, METHYL ESTER
• methyl 2,2-dibromo-1-methylcyclopropane-1-carboxylate
• 959-963-9
• methyl 2,2-dibromo-1-methylcyclopropanecarboxylate
• PBA64701
• IMIWMQAWODLGHY-UHFFFAOYSA-N
• DB-171835
• EN300-260416
• 1,1-dibromo-2-carbomethoxy-2-methylcyclopropane
• 2,2-Dibromo-1-methylcyclopropanecarboxylic Acid, Methyl Ester
• G40388
• 39647-01-3
• AKOS003264419
• STK202179
• AKOS022064454
• CS-0243189
• methyl2,2-dibromo-1-methylcyclopropane-1-carboxylate
• SCHEMBL6005836

• MDL： MFCD00634395
• Inchi： 1S/C6H8Br2O2/c1-5(4(9)10-2)3-6(5,7)8/h3H2,1-2H3
• InChI Key： IMIWMQAWODLGHY-UHFFFAOYSA-N
• SMILES： BrC1(CC1(C(=O)OC)C)Br

Computed Properties

• Exact Mass: 271.88706Da
• Monoisotopic Mass: 269.88910Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl 2,2-dibromo-1-methylcyclopropane-1-carboxylate

Methyl 2,2-dibromo-1-methylcyclopropane-1-carboxylate (CAS No. 39647-01-3): A Key Intermediate in Modern Chemical Synthesis and Medicinal Chemistry

Methyl 2,2-dibromo-1-methylcyclopropane-1-carboxylate (CAS No. 39647-01-3) is a highly versatile and significant compound in the realm of chemical synthesis and pharmaceutical development. Its unique structural features, characterized by the presence of bromine substituents and a cyclopropane ring, make it an invaluable intermediate in the creation of complex molecular architectures. This compound has garnered considerable attention in recent years due to its utility in constructing bioactive molecules, particularly in the field of medicinal chemistry.

The molecular structure of methyl 2,2-dibromo-1-methylcyclopropane-1-carboxylate consists of a cyclopropane core substituted with two bromine atoms at the 2-position and a methyl ester group at the 1-position. This configuration provides a rich scaffold for further functionalization, enabling chemists to design a wide array of derivatives with tailored properties. The bromine atoms are particularly noteworthy, as they serve as excellent handles for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing carbon-carbon bonds essential for drug development.

In recent years, there has been a surge in research focused on leveraging cyclopropane-containing compounds due to their unique electronic and steric properties. These properties often translate into enhanced binding affinities and selectivity when incorporated into drug molecules. For instance, studies have demonstrated that cyclopropane rings can induce conformational constraints that improve the fit between a drug candidate and its biological target. This has led to the exploration of methyl 2,2-dibromo-1-methylcyclopropane-1-carboxylate as a precursor for designing novel therapeutic agents.

One of the most compelling applications of this compound is in the synthesis of small-molecule inhibitors targeting various biological pathways. Researchers have utilized its brominated structure to develop potent inhibitors of enzymes involved in cancer metabolism. By employing palladium-catalyzed cross-coupling reactions, scientists have been able to introduce diverse aryl or vinyl groups onto the cyclopropane ring, generating compounds with improved pharmacokinetic profiles. These efforts have resulted in several promising candidates entering preclinical evaluation.

The pharmaceutical industry has also harnessed the potential of methyl 2,2-dibromo-1-methylcyclopropane-1-carboxylate in the development of antimicrobial agents. The structural rigidity provided by the cyclopropane moiety can disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Recent studies have highlighted its role in creating novel scaffolds for antibiotics that exhibit enhanced activity against resistant strains. The bromine substituents further enhance the compound's reactivity, allowing for rapid derivatization to optimize antibacterial efficacy.

Beyond pharmaceutical applications, this compound finds utility in materials science and agrochemical research. Its ability to undergo selective functionalization makes it an attractive building block for designing advanced polymers with tailored mechanical properties. Additionally, researchers have explored its use in developing novel pesticides by incorporating it into structures that disrupt insect nervous systems.

The synthesis of methyl 2,2-dibromo-1-methylcyclopropane-1-carboxylate typically involves bromination and esterification steps starting from commercially available precursors such as cyclopropene or cyclopropylmagnesium bromide. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality material for their studies. Continuous advancements in catalytic systems and green chemistry principles are further enhancing the efficiency and sustainability of its production.

The growing body of research underscores the importance of intermediates like methyl 2,2-dibromo-1-methylcyclopropane-1-carboxylate in driving innovation across multiple scientific disciplines. As our understanding of molecular interactions deepens, compounds with unique structural motifs will continue to play a crucial role in shaping the future of chemical biology and drug discovery. The versatility and reactivity of this compound ensure its enduring relevance in both academic research and industrial applications.